4-Bromo-7-chloro-2-methoxyquinoline

• CAS RN: 1215767-82-0
• Molecular Formula: C10H7BrClNO
• Molecular Weight: 272.52 g/mol
• IUPAC Name: 4-bromo-7-chloro-2-methoxyquinoline
• InChI: InChI=1S/C10H7BrClNO/c1-14-10-5-8(11)7-3-2-6(12)4-9(7)13-10/h2-5H,1H3
• InChI Key: MGSKNTKRYFVNGU-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=C(C=CC(=C2)Cl)C(=C1)Br

Description

4-Bromo-7-chloro-2-methoxyquinoline is a useful research compound. Its molecular formula is C10H7BrClNO and its molecular weight is 272.52 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium methoxide (0.5 M in MeOH, 2.0 mL, 1.0 mmol) was added to a solution of 2,4-dibromo-7-chloroquinoline (341 mg, 1.06 mmol) in MeOH (7 mL). The mixture was refluxed for one hour then cooled to room temperature. The resulting precipitate was collected by filtration to afford the title compound as an off-white solid: 1H NMR (500 MHz, CDCl3): δ 8.00 (d, J=8.8 Hz, 1H); 7.85 (d, J=2.1 Hz, 1H); 7.40 (dd, J=8.8, 2.1 Hz, 1H); 7.22 (s, 1H); 4.04 (s, 3H); LC4 2.45 min. (M+H)=274.